Cas no 15071-34-8 ((2S)-2,3-dimethylbutanoic acid)

• Product Name: (2S)-2,3-dimethylbutanoic acid
• CAS No: 15071-34-8
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD12546152
• CID: 50008
• PubChem ID: 642234
• Update Time: 2025-04-18

(2S)-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2,3-Dimethylbutanoic acid
• (R)-2,3-dimethylbutanoic acid
• (R)-2,3-Dimethyl-buttersaeure
• (R)-2,3-dimethylbutyric acid
• (R)-2,3-dimethyl-butyric acid
• 2,3-dimethylbutyric acid
• AC1LD4KM
• AG-D-97429
• Butanoic acid, 2,3-dimethyl-
• Butanoic acid,2,3-dimethyl-, (2S)-
• CHEBI:38652
• CTK4C6744
• I14-33682
• (2S)-2,3-DIMETHYLBUTANOIC ACID
• (2S)-Hydroxy-3-methyl-butyric acid
• A852074
• SCHEMBL791743
• AKOS006377462
• CS-0447089
• I11272
• 2,3-dimethyl-butyric acid
• AKOS015840166
• EN300-658417
• M22LU64H95
• MFCD12546152
• 15071-34-8
• 2,3-Dimethylbutanoic acid, (2S)-
• (S)-2,3-Dimethylbutanoicacid
• (S)-(+)-2,3-Dimethylbutyric acid
• Q27117931
• (S)-2,3-dimethylbutyric acid
• Butanoic acid, 2,3-dimethyl-, (2S)-
• J-502404
• AS-49526
• UNII-M22LU64H95
• (2S)-2,3-dimethylbutanoic acid

• MDL： MFCD12546152
• Inchi： 1S/C6H12O2/c1-4(2)5(3)6(7)8/h4-5H,1-3H3,(H,7,8)/t5-/m0/s1
• InChI Key： XFOASZQZPWEJAA-YFKPBYRVSA-N
• SMILES： OC([C@@H](C)C(C)C)=O

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.944
• Boiling Point: 191 ºC
• Flash Point: 83 ºC
• Refractive Index: 1.423
• PSA: 37.3
• LogP: 1.36310